Cas no 1007486-25-0 (3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 1007486-25-0
• MF: C₁₀H₁₆N₂O₂
• MW: 196.25
• CID: 5069551
• Update Time: 2025-11-05

3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-propanoic acid, 3-(2-methylpropyl)-
• 3-(3-isobutyl-1h-pyrazol-4-yl)propanoic acid
• 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid

• Inchi： 1S/C10H16N2O2/c1-7(2)5-9-8(6-11-12-9)3-4-10(13)14/h6-7H,3-5H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： XNBSCBDBNRSQRA-UHFFFAOYSA-N
• SMILES： N1C=C(CCC(O)=O)C(CC(C)C)=N1

Additional information on 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid

3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1007486-25-0): A Comprehensive Overview

The compound 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 1007486-25-0) is a significant molecule in the field of organic chemistry, particularly in the synthesis of heterocyclic compounds. This compound has garnered attention due to its potential applications in drug discovery, material science, and as a building block for more complex molecular architectures. The pyrazole ring at its core is a versatile structure that can be further functionalized to explore a wide range of chemical and biological properties.

Recent advancements in synthetic methodologies have enabled the efficient construction of 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid. Researchers have employed various strategies, including one-pot synthesis, microwave-assisted reactions, and catalytic processes, to enhance the yield and purity of this compound. These methods not only streamline the synthesis but also align with the growing demand for sustainable chemical practices. The use of green chemistry principles in synthesizing this compound has been a focal point in recent studies, reflecting the industry's shift toward environmentally friendly processes.

The structural features of 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid make it an ideal candidate for exploring its pharmacological properties. Preclinical studies have demonstrated its potential as an anti-inflammatory agent, with research indicating its ability to modulate key inflammatory pathways. Additionally, investigations into its antioxidant properties have revealed promising results, suggesting its application in combating oxidative stress-related disorders. These findings underscore the importance of further research into its therapeutic potential.

In the context of materials science, 3-(3-isobutyl-1H-pyrazol-4-yl)propanoic acid has been explored as a precursor for advanced materials such as coordination polymers and metal organic frameworks (MOFs). Its ability to act as a ligand in these systems has opened avenues for applications in gas storage, catalysis, and sensing technologies. Recent studies have highlighted its role in enhancing the stability and selectivity of MOFs, making it a valuable component in the development of next-generation materials.

The environmental impact of 3-(3-isobutyl-1H-pyrazol-4-yli)propanoic acid has also been a subject of scrutiny. Researchers have evaluated its biodegradability and toxicity profiles under various conditions. These studies aim to ensure that its use in industrial and pharmaceutical applications does not pose significant risks to ecosystems or human health. The integration of eco-friendly synthesis routes and thorough toxicity assessments reflects a commitment to responsible chemical innovation.

Looking ahead, the versatility of 3-(3-isobutyl-1H-pyrazol-4-yli)propanoic acid presents numerous opportunities for further exploration. Its role as a building block in medicinal chemistry continues to be a fertile ground for innovation, with ongoing research focusing on optimizing its bioavailability and efficacy as a therapeutic agent. Furthermore, advancements in computational chemistry are enabling researchers to predict and design derivatives with enhanced properties tailored to specific applications.

In conclusion, 3-(3-isobutyl-H-pyrazol-yli)propanoic acid (CAS No. 1007486-YZ-X) stands as a testament to the ingenuity and progress in modern organic chemistry. Its diverse applications across drug discovery, materials science, and environmental chemistry highlight its significance as both a research tool and an industrial commodity. As research continues to unravel its potential, this compound is poised to play an increasingly important role in shaping future advancements across multiple disciplines.